4-(TERT-BUTYL)-N-(4-ISOPROPYLBENZYL)BENZAMIDE

• IUPAC Name: 4-tert-butyl-N-[(4-propan-2-ylphenyl)methyl]benzamide
• InChI: InChI=1S/C21H27NO/c1-15(2)17-8-6-16(7-9-17)14-22-20(23)18-10-12-19(13-11-18)21(3,4)5/h6-13,15H,14H2,1-5H3,(H,22,23)
• InChI Key: YVBNHFBPKZODNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CNC(=O)C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C21H27NO
• Molecular Weight: 309.4 g/mol

Description

4-(TERT-BUTYL)-N-(4-ISOPROPYLBENZYL)BENZAMIDE is an organic compound that features a benzamide core substituted with tert-butyl and isopropylbenzyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(TERT-BUTYL)-N-(4-ISOPROPYLBENZYL)BENZAMIDE typically involves the following steps:

Formation of the Benzamide Core: The benzamide core can be synthesized through the reaction of benzoyl chloride with an amine under basic conditions.

Introduction of the Tert-Butyl Group: The tert-butyl group can be introduced via Friedel-Crafts alkylation using tert-butyl chloride and a Lewis acid catalyst such as aluminum chloride.

Introduction of the Isopropylbenzyl Group: The isopropylbenzyl group can be introduced through a nucleophilic substitution reaction using isopropylbenzyl chloride and a suitable base.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

4-(TERT-BUTYL)-N-(4-ISOPROPYLBENZYL)BENZAMIDE can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzyl position.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted benzamides.

Scientific Research Applications

4-(TERT-BUTYL)-N-(4-ISOPROPYLBENZYL)BENZAMIDE has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development due to its unique structural features.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of 4-(TERT-BUTYL)-N-(4-ISOPROPYLBENZYL)BENZAMIDE involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4-(TERT-BUTYL)BENZAMIDE: Lacks the isopropylbenzyl group, making it less sterically hindered.

N-(4-ISOPROPYLBENZYL)BENZAMIDE: Lacks the tert-butyl group, resulting in different reactivity and solubility properties.

4-(TERT-BUTYL)-N-BENZYL)BENZAMIDE: Lacks the isopropyl group, affecting its overall steric and electronic properties.

Uniqueness

4-(TERT-BUTYL)-N-(4-ISOPROPYLBENZYL)BENZAMIDE is unique due to the presence of both tert-butyl and isopropylbenzyl groups, which confer distinct steric and electronic properties